Cas no 96594-10-4 (L-Alanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt)

• Product name: L-Alanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt
• CAS No: 96594-10-4
• MF: C₁₅H₁₅F₃N₂O₅
• MW: 360.285214662552
• MDL: MFCD00037394
• CID: 811587
• PubChem ID: 24890844

L-Alanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide 2,2,2-trifluoroacetate
• H-ALA-AMC TFA
• H-L-Ala-AMC*TFA
• L-ALANINE-7-AMIDO-4-METHYLCOUMARIN TRIFLUOROACETIC ACID SALT
• N-(4-methyl-2-oxo-2H-chromen-7-yl)-L-alaninamide trifluoroacetate
• ALANINE-7-AMIDO-4-METHYLCOUMARINE TRIFLUORACETATE
• H-ALA-AMC TRIFLUOROACETATE SALT
• H-L-ALA-AMC TFA
• L-Alanine 7-amido-4-methylcoumarin trifluoroacetat
• L-ALANINE 7-AMIDO-4-METHYLCOUMARIN TRIFLUOROACETATE
• L-Alanine 7-amido-4-methylcoumarin trifluoroacetate salt
• L-ALANINE-4-METHYL-7-COUMARINYLAMIDE TRIFLUOROACETATE
• L-ALANINE-AMC TFA
• L-ALANYL-7-AMIDO-4-METHYLCOUMARIN TRIFLUOROACETATE
• L-Alanine 4-methyl-7-coumarinylamide trifluoroacetate salt
• H-Ala-AMC.TFA
• Acetic acid, trifluoro-, compd. with (S)-2-amino-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)propanamide (1:1) (ZCI)
• Propanamide, 2-amino-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, (2S)-, mono(trifluoroacetate) (9CI)
• Propanamide, 2-amino-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, (S)-, mono(trifluoroacetate) (ZCI)
• L-Alanine-4-methylcoumarinylamide trifluoroacetate salt
• L
• L-Alanine 7-amido-4-methylcoumarin trifluoroacetate salt, aminopeptidase substrate
• (2S)-2-Amino-N-(4-methyl-2-oxo-chromen-7-yl)propanamide; 2,2,2-trifluoroacetic acid
• L-Alanine-4-methylcoumarinylamide Trifluoroacetate Salt; (S)-2-Amino-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-Propanamide Mono(trifluoroacetate); (2S)-2-Amino-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-Propanamide Mono(trifluoroacetate)
• (2S)-2-amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide; trifluoroacetic acid
• YYGKKBUKGNFDJW-QRPNPIFTSA-N
• 96594-10-4
• AS-74444
• (2S)-2-amino-N-(4-methyl-2-oxochromen-7-yl)propanamide;2,2,2-trifluoroacetic acid
• H-Ala-AMC⋅TFA
• Propanamide, 2-amino-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-,(2S)-, mono(trifluoroacetate)
• MFCD00037394
• H-ALA-AMC (TFA)
• AKOS015893081
• A-4500
• L-ALANINE-7-AMIDO-4-METHYLCOUMARIN TRIFLUOROACETATE SALT
• G75796
• SCHEMBL592896
• L-Alanine 7-amido-4-methylcoumarin, trifluoroacetate salt
• (S)-2-Amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide2,2,2-trifluoroacetate
• (2S)-2-AMINO-N-(4-METHYL-2-OXOCHROMEN-7-YL)PROPANAMIDE; TRIFLUOROACETIC ACID
• l-alanine-4-methyl-7-coumarinylamide-trifluoroacetate
• L-Alanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt

• MDL： MFCD00037394
• Inchi： 1S/C13H14N2O3.C2HF3O2/c1-7-5-12(16)18-11-6-9(3-4-10(7)11)15-13(17)8(2)14;3-2(4,5)1(6)7/h3-6,8H,14H2,1-2H3,(H,15,17);(H,6,7)/t8-;/m0./s1
• InChI Key： YYGKKBUKGNFDJW-QRPNPIFTSA-N
• SMILES： C(F)(F)(F)C(=O)O.CC1=CC(=O)OC2C=C(C=CC1=2)NC(=O)[C@@H](N)C

Computed Properties

• Exact Mass: 360.09300
• Monoisotopic Mass: 360.09330607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 83

Experimental Properties

• Color/Form: Not available
• Melting Point: 200-206 °C
• Solubility: ethanol: 50 mg/mL, clear, colorless
• PSA: 122.63000
• LogP: 2.79370
• Solubility: Not available

L-Alanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

L-Alanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%